Ethyl 4-(trifluoromethyl)thiazole-5-carboxylate
Cat. No. B2636314
M. Wt: 225.19
InChI Key: MLZQFBNVLJIBLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08377923B2
Procedure details
An aqueous sodium hydroxide solution (2 ml) was added to a solution of ethyl 4-(trifluoromethyl)-1,3-thiazole-5-carboxylate (301 mg) in ethanol (3 ml), followed by stirring at room temperature for 4 hours. The reaction solution was concentrated under reduced pressure and water was added thereto, followed by washing with diethylether. A 1M hydrochloric acid (2 ml) was added to the aqueous layer, followed by extraction with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate and the solvent was evaporated under reduced pressure to obtain 4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (261 mg) as a light brown solid.
Quantity
301 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].[F:3][C:4]([F:16])([F:15])[C:5]1[N:6]=[CH:7][S:8][C:9]=1[C:10]([O:12]CC)=[O:11]>C(O)C>[F:16][C:4]([F:3])([F:15])[C:5]1[N:6]=[CH:7][S:8][C:9]=1[C:10]([OH:12])=[O:11] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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2 mL
|
|
Type
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reactant
|
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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301 mg
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Type
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reactant
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Smiles
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FC(C=1N=CSC1C(=O)OCC)(F)F
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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by stirring at room temperature for 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction solution was concentrated under reduced pressure and water
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ADDITION
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Type
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ADDITION
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Details
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was added
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WASH
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Type
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WASH
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|
Details
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by washing with diethylether
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ADDITION
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Type
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ADDITION
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Details
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A 1M hydrochloric acid (2 ml) was added to the aqueous layer
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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followed by extraction with ethyl acetate
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WASH
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Type
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WASH
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|
Details
|
The organic layer was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the solvent was evaporated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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FC(C=1N=CSC1C(=O)O)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 261 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 99.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
